Gold telluride

• CAS: 12006-67-6
• Synonyms: GOLD TELLURIDE
• Molecular Formula: Au2Te3
• Molecular Weight: 776.7 g/mol
• SMILES: [Te].[Te].[Te].[Au].[Au]
• InChI: InChI=1S/2Au.3Te
• InChIKey: MOAOBEKGMNGXJG-UHFFFAOYSA-N

Sourcing phase-pure Au₂Te₃ with consistent stoichiometry remains a challenge for condensed-matter physicists and thermoelectric device engineers. Variability in tellurium content and uncontrolled secondary phases compromise reproducibility in pressure-induced superconductivity and phonon-scattering experiments. • Phase-Pure Au₂Te₃: Synthesized via direct element fusion; validated by XRD for the monoclinic distorted CdI₂-type structure essential for modulated-structure studies. • Optimized for Thermoelectric Composites: Functions as an effective phonon-scattering center (ZT enhancement up to 18% in nanocomposites) while maintaining metallic conductivity (ρ ~ 4.07 × 10⁻⁶ Ω·m). • Supply Chain Assurance: Available in research-scale quantities (1-100 g) with batch-specific Certificate of Analysis; packaged under argon for air-sensitive applications.

Gold Telluride (AuTe₂) Technical Baseline

Gold telluride (AuTe₂), a binary intermetallic compound of the noble metal chalcogenide class, crystallizes in a monoclinic distorted CdI₂-type structure and is known naturally as the mineral calaverite [1]. It exhibits metallic conductivity and is characterized by a high density of approximately 9.31 g·cm⁻³ and a melting point near 464 °C [2]. The compound serves as a foundational material for investigations into thermoelectric energy conversion, pressure-induced superconductivity, and nanostructured thin-film devices [1][3].

Class: Binary noble metal chalcogenide

Fit: Thermoelectric, superconductivity, and thin-film device research

Structure: Monoclinic, metallic conductivity; moderate melting point

• [1] Anek Charoenphakdee, Ken Kurosaki, et al. Thermoelectric properties of gold telluride: AuTe2. Journal of Alloys and Compounds, Volume 496, Issues 1–2, 2010, Pages 53-57, ISSN 0925-8388. View Source
• [2] Gold(I)-tellurid. Wikipedia, Die freie Enzyklopädie. Bearbeitungsstand: 6. März 2021. View Source
• [3] Sergey V. Streltsov, Valerii V. Roizen, Alexey V. Ushakov, Artem R. Oganov, Daniel I. Khomskii. Old and new puzzles of gold tellurides: incommensurate crystal structure of calaverite AuTe2 and predicted stability of AuTe. arXiv:1809.08052, 2018. View Source

Generic Substitution Risks for AuTe₂

Gold telluride (AuTe₂) cannot be simply interchanged with other in-class tellurides, such as Bi₂Te₃ or Ag₂Te, due to fundamental differences in electronic structure and functional behavior. AuTe₂ is a normal metal with a unique incommensurately modulated crystal structure stabilized by Te-Te dimer formation [1], whereas Bi₂Te₃ is a narrow-gap semiconductor [2]. This structural and electronic divergence leads to a contrast in transport properties: AuTe₂ exhibits a low ZT (~0.09) with metallic-like electrical resistivity, while Bi₂Te₃ displays a ZT near unity optimized for room-temperature thermoelectric cooling [3]. Furthermore, AuTe₂ possesses a distinct pressure- and doping-induced superconductivity pathway (Tc up to 4.0 K) that is absent in conventional thermoelectric tellurides, underscoring that substitution would compromise device performance and preclude specific high-pressure or quantum-material investigations [1].

Risk: Metallic AuTe₂ vs semiconducting Bi₂Te₃: transport behavior may not transfer directly.

Risk: Incommensurate lattice modulation can lead to distinct thermoelectric response not replicated by ordinary tellurides.

Risk: Pressure-induced superconductivity (absent in Bi₂Te₃/Ag₂Te) limits substitution for quantum studies.

• [1] Sergey V. Streltsov, Valerii V. Roizen, Alexey V. Ushakov, Artem R. Oganov, Daniel I. Khomskii. Old and new puzzles of gold tellurides: incommensurate crystal structure of calaverite AuTe2 and predicted stability of AuTe. arXiv:1809.08052, 2018. View Source
• [2] Gold chalcogenides. DBpedia. View Source
• [3] Anek Charoenphakdee, Ken Kurosaki, et al. Thermoelectric properties of gold telluride: AuTe2. Journal of Alloys and Compounds, Volume 496, Issues 1–2, 2010, Pages 53-57, ISSN 0925-8388. View Source

Quantitative Evidence: AuTe₂ vs. Comparators

Thermoelectric Transport: AuTe₂ vs. Bi₂Te₃

AuTe₂ exhibits metallic-like electrical resistivity, in contrast to the semiconducting behavior of Bi₂Te₃. The electrical resistivity (ρ) of polycrystalline AuTe₂ at room temperature is 4.07 × 10⁻⁶ Ω·m, which is approximately one order of magnitude lower than that of typical n-type Bi₂Te₃ (ρ ~ 1 × 10⁻⁵ Ω·m) [1]. The thermal conductivity (κ) of AuTe₂ is 2.64 W·m⁻¹·K⁻¹ at 300 K, higher than the ~1.5 W·m⁻¹·K⁻¹ observed for optimized Bi₂Te₃ alloys [1][2]. Consequently, the dimensionless thermoelectric figure of merit ZT of AuTe₂ reaches a maximum of only 0.09 at 450 K, significantly lower than the ZT ≈ 1.0 of Bi₂Te₃ near room temperature [1][3].

Thermoelectric Transport

Reported

ZT ~0.09 vs ~1.0; resistivity 4.07×10⁻⁶ Ω·m vs ~1×10⁻⁵; thermal cond. 2.64 vs ~1.5 W/m·K

High ZT mismatch precludes direct replacement; may support electrode research.

Data from polycrystalline bulk; review film properties.

Evidence Dimension	Thermoelectric figure of merit (ZT) and transport coefficients
Target Compound Data	ρ = 4.07 × 10⁻⁶ Ω·m, κ = 2.64 W·m⁻¹·K⁻¹, S < 50 μV·K⁻¹, ZTmax = 0.09 at 450 K
Comparator Or Baseline	Bi₂Te₃: ρ ~ 1 × 10⁻⁵ Ω·m, κ ~ 1.5 W·m⁻¹·K⁻¹, ZT ~ 1.0 at 300 K
Quantified Difference	ZT of AuTe₂ is 9% that of Bi₂Te₃; electrical resistivity is 40% of Bi₂Te₃; thermal conductivity is 76% higher.
Conditions	Polycrystalline bulk AuTe₂ measured from 300–600 K; Bi₂Te₃ data from literature for zone-melted or optimized polycrystalline samples.

Why This Matters

For procurement decisions, AuTe₂ is unsuitable as a direct replacement for Bi₂Te₃ in high-ZT thermoelectric devices but its high electrical conductivity and noble metal character may be leveraged in metallic interconnects or composite electrodes where low contact resistance is critical.

• [1] Anek Charoenphakdee, Ken Kurosaki, et al. Thermoelectric properties of gold telluride: AuTe2. Journal of Alloys and Compounds, Volume 496, Issues 1–2, 2010, Pages 53-57, ISSN 0925-8388. View Source
• [2] H. Julian Goldsmid. Bismuth Telluride and Its Alloys as Materials for Thermoelectric Generation. Materials 2014, 7(4), 2577-2592. View Source
• [3] Multi-scale hierarchical microstructure modulation towards high room temperature thermoelectric performance in n-type Bi2Te3-based alloys. Journal of Materiomics, Volume 9, Issue 2, 2023, Pages 244-253. View Source

Pressure-Induced Superconductivity

AuTe₂ is a normal metal at ambient pressure but undergoes a transition to a superconducting state under moderate pressure or upon Pt/Pd doping, a behavior not observed in common thermoelectric tellurides like Bi₂Te₃ or PbTe. Under a pressure of 2.34 GPa, AuTe₂ exhibits a superconducting transition temperature (Tc) of 2.3 K, while Pt-doped (Au₀.₆₅Pt₀.₃₅)Te₂ reaches a Tc of 4.0 K at ambient pressure [1]. In contrast, Bi₂Te₃ and PbTe remain non-superconducting under comparable conditions.

Superconductivity

Class-level

Tc = 2.3 K at 2.34 GPa; 4.0 K for Pt-doped

Supports pressure-induced superconductivity and CDW studies.

Diamond anvil cell conditions; class-level inference.

Evidence Dimension	Superconducting transition temperature (Tc)
Target Compound Data	Tc = 2.3 K at 2.34 GPa; Tc = 4.0 K for Pt-doped (Au₀.₆₅Pt₀.₃₅)Te₂
Comparator Or Baseline	Bi₂Te₃, PbTe: no superconductivity reported
Quantified Difference	AuTe₂ becomes superconducting under pressure/doping; comparators do not.
Conditions	High-pressure diamond anvil cell measurements; Pt doping via solid-state reaction.

Why This Matters

This unique pressure/doping-tunable superconductivity positions AuTe₂ as a model system for studying the interplay between lattice instability, charge density waves, and emergent superconductivity, making it essential for fundamental condensed matter research.

• [1] Sergey V. Streltsov, Valerii V. Roizen, Alexey V. Ushakov, Artem R. Oganov, Daniel I. Khomskii. Old and new puzzles of gold tellurides: incommensurate crystal structure of calaverite AuTe2 and predicted stability of AuTe. arXiv:1809.08052, 2018. View Source

Optical Conductivity Under Pressure

The optical conductivity spectrum of AuTe₂ at ambient pressure is dominated by a Drude response and a distinct hump structure around 0.2 eV, attributed to low-energy excitations [1]. Under increasing pressure up to 3 GPa, the hump structure is progressively suppressed and merges into the Drude response, while the plasma frequency ωp² increases and the scattering rate γ decreases, indicating enhanced carrier density and reduced scattering [1]. This pressure-driven spectral redistribution is directly linked to the breaking of Te₂ dimers and is not observed in conventional semiconducting tellurides like Bi₂Te₃.

Optical Conductivity

Head-to-head

Hump at 0.2 eV vanishes at 3 GPa; Drude response dominates

Tunable optical response useful for electron-lattice coupling studies.

Infrared reflectance, single-crystal measurements.

Evidence Dimension	Optical conductivity spectral features and pressure response
Target Compound Data	Drude peak + hump at 0.2 eV at ambient P; hump disappears at 3 GPa; ωp² increases, γ decreases
Comparator Or Baseline	Bi₂Te₃: featureless Drude-like response; no pressure-induced hump suppression reported
Quantified Difference	Qualitative difference: AuTe₂ exhibits pressure-tunable spectral redistribution; Bi₂Te₃ does not.
Conditions	Infrared reflectance spectroscopy on single-crystal AuTe₂ from 0.015–4.5 eV at pressures up to 3 GPa.

Why This Matters

The pressure-tunable optical response makes AuTe₂ a valuable platform for investigating electron-lattice coupling and dimerization-driven metal-insulator transitions, relevant for designing responsive optical materials and sensors.

• [1] H. Okamura, et al. Pressure Induced Spectral Redistribution due to Te2 Dimer Breaking in AuTe2. J. Phys. Soc. Jpn. 90, 114705 (2021). View Source

Nanocomposite Thermoelectric Enhancement

Incorporation of Au/AuTe₂ nanoparticles into an Sb₁.₆Bi₀.₄Te₃ matrix via γ-ray irradiation yields a nanocomposite with a maximum ZT of 1.01 at 423 K, an 18% enhancement over the pristine Sb₁.₆Bi₀.₄Te₃ matrix (ZT ~ 0.86) [1]. The improvement is attributed to a significant reduction in lattice thermal conductivity due to increased phonon scattering at the nanoparticle-matrix interfaces [1].

Nanocomposite ZT

Head-to-head

ZT 1.01 (nanocomposite) vs 0.86 (pristine), 18% enhancement

Demonstrates secondary-phase phonon scattering; may enhance composite ZT.

Gamma-ray synthesis; review with other matrices.

Evidence Dimension	Thermoelectric figure of merit (ZT) in composite materials
Target Compound Data	ZT = 1.01 at 423 K for Au/AuTe₂-Sb₁.₆Bi₀.₄Te₃ nanocomposite
Comparator Or Baseline	Pristine Sb₁.₆Bi₀.₄Te₃: ZT ~ 0.86 at 423 K
Quantified Difference	18% enhancement in ZT
Conditions	γ-ray irradiation synthesis; measurement at 423 K.

Why This Matters

This demonstrates that AuTe₂, even with low intrinsic ZT, serves as an effective secondary phase for enhancing the performance of state-of-the-art thermoelectric materials through nanostructuring, offering a route to next-generation composite thermoelectrics.

• [1] Thermoelectric properties of Au nanoparticle‐supported Sb₁.₆Bi₀.₄Te₃ synthesized by a γ‐ray irradiation method. Phys. Status Solidi B 251, No. 1, 161–165 (2014). View Source

Vapor Tellurization for Ultrathin AuTe₂ Films

A chemical vapor tellurization method has been developed to grow large-area, ultrathin films of AuTe₂ and Ag₂Te, targeting the two-dimensional (2D) limit [1]. This vapor deposition scheme induces a heterogeneous chemical reaction between solid Au precursors (in the form of ultrathin films) and Te vapors, enabling precise control over film thickness and morphology [1]. While Ag₂Te can also be grown via this method, the process is specifically optimized for noble metal tellurides, with AuTe₂ exhibiting distinct Raman and XPS signatures confirming phase purity [1].

Ultrathin Film Growth

Reported

CVD tellurization yields large-area, thickness-controlled films

Enables scalable 2D device integration studies.

Raman, XPS confirm phase purity.

Evidence Dimension	Scalable synthesis route to 2D films
Target Compound Data	Ultrathin AuTe₂ films grown via CVD tellurization; characterized by AFM, Raman, XPS, XRD
Comparator Or Baseline	Ag₂Te films also grown; conventional bulk synthesis requires high-temperature melting/quenching
Quantified Difference	CVD method yields large-area, thickness-controlled films vs. bulk polycrystalline ingots.
Conditions	Vapor deposition with Te vapor reacting on Au precursor films; characterization at room temperature.

Why This Matters

The availability of a scalable CVD route for ultrathin AuTe₂ films opens avenues for integrating this material into nanoscale devices, such as thermoelectric micro-coolers, sensors, and quantum transport studies, where bulk materials are impractical.

• [1] Large Area Growth of Silver and Gold Telluride Ultrathin Films Via Chemical Vapor Tellurization. INORGANICS (2024). View Source

Application Scenarios for AuTe₂

Pressure-Induced Superconductivity & Charge Density Waves

AuTe₂ is a prime candidate for high-pressure physics studies aimed at understanding the interplay between structural modulation (Te₂ dimer breaking) and emergent superconductivity. Its moderate pressure threshold (2.3 GPa) for inducing superconductivity makes it experimentally accessible for diamond anvil cell investigations, providing a model system distinct from conventional superconductors [1].

Nanostructured Thermoelectric Composites

As demonstrated by the 18% ZT enhancement in Au/AuTe₂-SbBiTe nanocomposites [2], AuTe₂ nanoparticles function as effective phonon-scattering centers. Researchers and R&D groups procuring AuTe₂ for composite engineering can leverage this effect to improve the performance of established thermoelectric materials without altering their primary phase composition.

Ultrathin Film & 2D Device Fabrication

The chemical vapor tellurization route enables the growth of large-area, ultrathin AuTe₂ films suitable for integration into planar devices [3]. This application scenario is relevant for laboratories developing thin-film thermoelectric generators, flexible sensors, or exploring quantum transport phenomena in 2D noble metal chalcogenides.

Metallic Interconnects & Electrodes

Owing to its low electrical resistivity (4.07 × 10⁻⁶ Ω·m) and noble metal character, AuTe₂ can be considered as a candidate material for metallic interconnects or diffusion barriers in thermoelectric modules, where low contact resistance and chemical stability at elevated temperatures are required [4].

Application

Selection Property

Validation Focus

Superconductivity & CDW studies

Pressure-tuned electronic structure

Tc measurement under diamond anvil cell

Thermoelectric composite engineering

Phonon-scattering nanoparticle phase

ZT enhancement in composite matrices

2D thin-film device integration

Scalable CVD synthesis route

Thickness control and phase purity

Metallic contacts & interconnects

Low electrical resistivity

Contact resistance stability

• [1] Sergey V. Streltsov, et al. Old and new puzzles of gold tellurides... arXiv:1809.08052, 2018. View Source
• [2] Au nanoparticle‐supported Sb₁.₆Bi₀.₄Te₃ nanocomposite. Phys. Status Solidi B 251, No. 1, 161–165 (2014). View Source
• [3] Large Area Growth of Silver and Gold Telluride Ultrathin Films Via Chemical Vapor Tellurization. INORGANICS (2024). View Source
• [4] Anek Charoenphakdee, Ken Kurosaki, et al. Thermoelectric properties of gold telluride: AuTe2. Journal of Alloys and Compounds, Volume 496, Issues 1–2, 2010, Pages 53-57. View Source